(E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide
Description
(E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide, also known as DASA-58, is a small molecule inhibitor that has been extensively studied for its potential in treating various diseases.
Scientific Research Applications
Synthesis and Biological Evaluation
Fahim and Shalaby (2019) explored the synthesis of benzenesulfonamide derivatives, which includes compounds structurally similar to (E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide. These compounds showed promising in vitro antitumor activity against HepG2 and MCF-7 cell lines, suggesting potential therapeutic applications in oncology (Fahim & Shalaby, 2019).
Structural Analysis and Separation
Chenna et al. (2008) reported on the synthesis, separation, and crystal structures of E and Z isomers of compounds closely related to (E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide. They focused on achieving separation of isomers and determining their structures via X-ray crystallography, which is crucial for understanding the properties and potential applications of these compounds (Chenna et al., 2008).
Fluorescence Binding Studies
Meng et al. (2012) synthesized p-hydroxycinnamic acid amides structurally similar to (E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide. They investigated the interactions of these compounds with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. This research is significant for understanding the binding properties and potential biological interactions of these compounds (Meng et al., 2012).
Solubility and Polymerization Studies
Yao et al. (2010) studied the solubility of N-[(4-bromo-3,5-difluorine)phenyl]acrylamide, a compound similar to (E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide, in various solvent mixtures. Such studies are essential for industrial product and process design, particularly in polymerization reactions (Yao et al., 2010).
Antimicrobial Polyacrylamides
Boopathy et al. (2017) synthesized polycyclic chalcone-containing polyacrylamides and evaluated them for their antibacterial and antifungal activities. Their research offers insights into the potential use of similar acrylamide derivatives, like (E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide, as antimicrobial agents (Boopathy et al., 2017).
properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[4-(dimethylsulfamoyl)phenyl]prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-21(2)27(23,24)16-9-7-15(8-10-16)20-19(22)12-6-14-5-11-17(25-3)18(13-14)26-4/h5-13H,1-4H3,(H,20,22)/b12-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMNSDRJWHLZPRI-WUXMJOGZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC(=C(C=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=C(C=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(3,4-dimethoxyphenyl)-N-(4-(N,N-dimethylsulfamoyl)phenyl)acrylamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide](/img/structure/B2372519.png)
![3-(1-(benzo[d][1,3]dioxol-5-yl)-2-nitroethyl)-1-methyl-2-phenyl-1H-indole](/img/structure/B2372520.png)
![1-(3-Bromophenyl)-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2372528.png)
![N-(5-(4-(1H-pyrrol-1-yl)benzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)cyclobutanecarboxamide](/img/structure/B2372531.png)
![N-(3-chloro-2-methylphenyl)-2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B2372536.png)
![N-(1-(1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide](/img/structure/B2372538.png)
